Cas no 30568-27-5 (2-methyl-2-(3-methylphenyl)propanenitrile)

• Product Name: 2-methyl-2-(3-methylphenyl)propanenitrile
• CAS No: 30568-27-5
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 313143
• PubChem ID: 316784
• Update Time: 2025-04-19

2-methyl-2-(3-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a,a,3-trimethyl-
• 2-methyl-2-(3-methylphenyl)propanenitrile
• 2-< 3-Methyl-phenyl> -2-methyl-propionitril
• 2-methyl-2(3'-methylphenyl)propionitrile
• 2-methyl-2-(m-tolyl)propanenitrile
• 2-methyl-2-(m-tolyl)-propionitrile
• 2-Methyl-2-m-tolyl-propionitril
• 2-methyl-2-m-tolyl-propionitrile
• AC1L7UMW
• NSC245164
• SureCN2442297
• 2-Methyl-2-(m-tolyl)propionitrile
• SCHEMBL2442297
• EN300-1828908
• 30568-27-5
• DTXSID40311763
• NSC-245164

• Inchi： 1S/C11H13N/c1-9-5-4-6-10(7-9)11(2,3)8-12/h4-7H,1-3H3
• InChI Key： FBJGVJKISFKABO-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 251.5°C at 760 mmHg
• Flash Point: 109.7°C
• Refractive Index: 1.507
• PSA: 23.79
• LogP: 2.79618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes